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Compound of Interest

Compound Name:
N,N-Dimethyl-3-(piperidin-3-

yl)propanamide

Cat. No.: B174542 Get Quote

Technical Guide: N,N-Dimethyl-3-(piperidin-3-
yl)propanamide
CAS Number: A specific CAS (Chemical Abstracts Service) registry number for N,N-Dimethyl-
3-(piperidin-3-yl)propanamide could not be definitively identified from the available public

resources. This may indicate that the compound is novel, not widely commercialized, or is

referenced under a different nomenclature. For reference, the hydrochloride salt of a similar

positional isomer, N,N-Dimethyl-3-(piperidin-4-yl)propanamide, is assigned CAS number

2279124-15-9.[1]

Introduction
N,N-Dimethyl-3-(piperidin-3-yl)propanamide is a chemical compound featuring a piperidine

ring connected to a propanamide group. The piperidine moiety is a common scaffold in

medicinal chemistry, and its derivatives are explored for a wide range of pharmacological

activities.[2][3] The N,N-dimethylpropanamide functional group can influence the compound's

solubility, polarity, and ability to interact with biological targets. This technical guide aims to

provide an overview of the synthesis, potential biological relevance, and experimental

considerations for this class of compounds, drawing from literature on structurally similar

molecules.
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Quantitative data for the specific title compound is not available. However, for structurally

related compounds, the following properties have been reported:

Compound
Name

Molecular
Formula

Molecular
Weight ( g/mol
)

CAS Number Reference

N,N-

Dimethylpropion

amide

C5H11NO 101.15 758-96-3 [4]

3-

(Dimethylamino)-

N,N-

dimethylpropana

mide

C7H16N2O 144.21 17268-47-2 [5]

N-phenyl-N-4-

piperidinyl-

propanamide

(Norfentanyl)

C14H20N2O 232.32 1609-66-1 [6]

3-(3-

acetylpiperidin-1-

yl)-N,N-

dimethylpropana

mide

C12H22N2O2 226.32 Not Available [7]

Synthesis and Experimental Protocols
While a specific protocol for N,N-Dimethyl-3-(piperidin-3-yl)propanamide is not documented

in the searched literature, a general synthetic approach can be proposed based on standard

amide bond formation reactions.

General Synthesis Workflow
A plausible synthetic route would involve the reaction of a suitable piperidine precursor with a

propanoyl chloride derivative or the coupling of a piperidinyl-propanoic acid with

dimethylamine.
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Caption: Plausible synthetic workflows for N,N-Dimethyl-3-(piperidin-3-yl)propanamide.

Example Experimental Protocol (Hypothetical)
This protocol is adapted from general procedures for N-alkylation and amidation.[8][9]

Preparation of 3-(Piperidin-3-yl)propanoic Acid: A suitable precursor, such as 3-(pyridin-3-

yl)propanoic acid, would be subjected to catalytic hydrogenation to reduce the pyridine ring

to a piperidine ring.

Activation of the Carboxylic Acid: The resulting 3-(piperidin-3-yl)propanoic acid would be

dissolved in an appropriate aprotic solvent (e.g., dichloromethane). An activating agent such

as thionyl chloride or a peptide coupling reagent like HBTU, along with a non-nucleophilic

base (e.g., diisopropylethylamine), would be added at a controlled temperature (e.g., 0 °C).

Amidation: A solution of dimethylamine in a suitable solvent would be added dropwise to the

activated acid derivative. The reaction mixture would be stirred at room temperature for

several hours until completion, monitored by a technique like thin-layer chromatography.

Work-up and Purification: The reaction would be quenched with an aqueous solution (e.g.,

sodium bicarbonate). The organic layer would be separated, washed, dried over an

anhydrous salt (e.g., sodium sulfate), and concentrated under reduced pressure. The crude

product would then be purified using column chromatography or recrystallization to yield the

final N,N-Dimethyl-3-(piperidin-3-yl)propanamide.

Potential Biological Activity and Signaling Pathways
The biological activity of N,N-Dimethyl-3-(piperidin-3-yl)propanamide has not been

specifically reported. However, the piperidine scaffold is a key component in many biologically

active molecules. For instance, certain piperidine derivatives have been investigated as

inhibitors of the NLRP3 inflammasome, a key component of the innate immune system

involved in inflammatory diseases.[10] Others have been studied for their potential as

dihydrofolate reductase (DHFR) inhibitors, which have applications in cancer and infectious

diseases.[3]
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Given the structural motifs, one could speculate on its potential interaction with G-protein

coupled receptors (GPCRs) or ion channels, common targets for piperidine-containing drugs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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